Cas no 1795089-45-0 (2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide)

• Product Name: 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide
• CAS No: 1795089-45-0
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.4369
• CID: 5346661
• Update Time: 2025-09-28

2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl]benzamide
• Benzamide, N-[4,7-dihydro-3-(3-methyl-1,2,4-oxadiazol-5-yl)-5H-thieno[2,3-c]pyran-2-yl]-2-ethoxy-
• 2-ethoxy-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)benzamide
• 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide

• Inchi： 1S/C19H19N3O4S/c1-3-25-14-7-5-4-6-12(14)17(23)21-19-16(18-20-11(2)22-26-18)13-8-9-24-10-15(13)27-19/h4-7H,3,8-10H2,1-2H3,(H,21,23)
• InChI Key： QUBKMDUCTDWROB-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC(C([H])([H])[H])=NO2)C2=C1C([H])([H])OC([H])([H])C2([H])[H])N([H])C(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 525
• XLogP3: 3.1
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide

Research Brief on 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide (CAS: 1795089-45-0)

In recent years, the compound 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide (CAS: 1795089-45-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thieno[2,3-c]pyran scaffold and 1,2,4-oxadiazole moiety, has shown promising potential as a therapeutic agent. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide involves a multi-step process, starting with the construction of the thieno[2,3-c]pyran core. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization step to form the 1,2,4-oxadiazole ring. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the final product.

From a biological perspective, this compound has demonstrated notable activity in several in vitro and in vivo models. Preliminary studies indicate that it exhibits potent inhibitory effects on specific protein kinases involved in inflammatory pathways. Moreover, its unique structural features contribute to its selectivity and reduced off-target effects, making it a promising candidate for further development. Recent research has also explored its potential as an anti-cancer agent, with encouraging results in cell proliferation assays.

In conclusion, 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]benzamide represents a compelling area of research in medicinal chemistry. Its synthetic accessibility, combined with its promising biological activity, positions it as a valuable lead compound for future drug development efforts. Further studies are warranted to elucidate its mechanism of action and optimize its pharmacokinetic properties.